3-Oxo-1,3-dihydroisobenzofuran-5-carbaldehyde

• Molecular Formula: C9H6O3
• Molecular Weight: 162.14 g/mol
• IUPAC Name: 3-oxo-1H-2-benzofuran-5-carbaldehyde
• InChI: InChI=1S/C9H6O3/c10-4-6-1-2-7-5-12-9(11)8(7)3-6/h1-4H,5H2
• InChI Key: WVYQGLPLUUMYKQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)C=O)C(=O)O1

Description

3-Oxo-1,3-dihydroisobenzofuran-5-carbaldehyde is a useful research compound. Its molecular formula is C9H6O3 and its molecular weight is 162.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to a similar procedure to that described in Example 4-(3), 6-(hydroxymethyl)-1 (3H)-isobenzofuranone (3.25 g, 20.8 mmol) obtained from Example 1-(4) or Example 1-(6) and activated manganese dioxide (33 g) were reacted, and the reaction mixture was worked up to afford the title compound as a crude solid. The crude solid was subjected to chromatography on a silica gel (40 g) column (eluent; ethyl acetate) to afford the title compound (2.45 g, 76% yield) as a solid (mp. 134° C.)